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Compound of Interest

Compound Name: 1-Bromo-1-fluoroethane

Cat. No.: B3349677

Essential Safety and Handling Guide for 1-
Bromo-1-fluoroethane

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromo-1-fluoroethane, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety and
minimizing environmental impact.

Hazard Summary

1-Bromo-1-fluoroethane is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1] It is harmful if swallowed, in contact with skin, or if inhaled.[1] Furthermore, this
substance is recognized as being hazardous to the ozone layer.[1] In case of fire, thermal
decomposition can produce toxic gases, including hydrogen bromide and hydrogen fluoride.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-Bromo-1-
fluoroethane to minimize exposure and ensure personal safety.
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PPE Category Item Specification
Tightly fitting and conforming
Eye and Face Protection Safety Goggles to EN 166 (EU) or NIOSH (US)

standards.[2]

Face Shield

To be used in conjunction with
safety goggles for splash
protection.[3][4]

Hand Protection

Chemical Impermeable Gloves

Gloves must be inspected prior
to use and comply with EU
Directive 89/686/EEC and the
standard EN 374.[2]

Body Protection

Protective Clothing

Fire/flame resistant and

impervious clothing.[2]

Safety Shoes

Required for foot protection.[3]

Respiratory Protection

Respirator

A full-face respirator should be
used if exposure limits are
exceeded or if irritation is
experienced.[2] In case of
inadequate ventilation,
respiratory protection is

necessary.[3]

Experimental Protocols: Handling and Storage

Adherence to the following step-by-step procedures is crucial for the safe handling and storage

of 1-Bromo-1-fluoroethane.

Preparation and Handling:

» Ventilation: Always handle 1-Bromo-1-fluoroethane in a well-ventilated area or under a

chemical fume hood.[2][5]

e PPE Inspection: Before starting any work, inspect all personal protective equipment for

integrity.
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e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can be an ignition source.[1][5]

e Tool Selection: Use only non-sparking tools to avoid ignition of flammable vapors.[1][6]

» Dispensing: When transferring the chemical, do so carefully to avoid splashes and the
generation of mists or vapors.

« Avoid Contact: Avoid all direct contact with the skin and eyes, and do not breathe in fumes,
mist, spray, or vapors.[1]

Storage:
o Container: Keep the container tightly closed when not in use.[1][5]
e Location: Store in a cool, dry, and well-ventilated area.[2][5]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[5]

e Incompatible Materials: Store away from strong oxidizing agents, strong bases, and alkali
metals.[3]

Disposal Plan
Proper disposal of 1-Bromo-1-fluoroethane is critical to prevent environmental contamination.

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and
consult state and local regulations.[5]

o Containment: Collect waste material in suitable, closed containers labeled for disposal.[7]

» Disposal Facility: Dispose of the contents and container at an approved waste disposal plant.

[1]

o Recovery and Recycling: Refer to the manufacturer or supplier for information on recovery
and recycling options.[1]
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Emergency Procedures

Spill Response:

o Evacuate: Evacuate unnecessary personnel from the spill area.[3]
e Ventilate: Ensure the area is well-ventilated.[3]

« Ignition Sources: Remove all sources of ignition.[6]

o Containment: Stop the leak if it is safe to do so. For large spills, dike the area for recovery or
absorb with appropriate material.[1] For small spills, use a dry chemical absorbent.[1]

e Clean-up: Use spark-proof tools and explosion-proof equipment for cleanup.[6] Absorb the
spill with inert material such as vermiculite, sand, or earth and place it in a suitable container
for disposal.[5][6]

First Aid:

¢ Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[2][6]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] Remove
contaminated clothing and wash it before reuse.[5] Seek medical advice if skin irritation
occurs.[1]

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and get medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek medical advice.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3349677?utm_src=pdf-custom-synthesis
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-B-20.pdf
https://www.echemi.com/sds/1-bromo-11-difluoroethane-pid_Seven30726.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-B-53.pdf
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://pim-resources.coleparmer.com/sds/77491.pdf
https://www.chemsrc.com/en/cas/762-49-2_1106489.html
https://www.chemicalbook.com/msds/2-bromo-1-1-1-trifluoroethane.pdf
https://www.benchchem.com/product/b3349677#personal-protective-equipment-for-handling-1-bromo-1-fluoroethane
https://www.benchchem.com/product/b3349677#personal-protective-equipment-for-handling-1-bromo-1-fluoroethane
https://www.benchchem.com/product/b3349677#personal-protective-equipment-for-handling-1-bromo-1-fluoroethane
https://www.benchchem.com/product/b3349677#personal-protective-equipment-for-handling-1-bromo-1-fluoroethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3349677?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3349677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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